![molecular formula C18H13N5O2 B5535498 N-1H-benzimidazol-2-yl-4-(2-pyrimidinyloxy)benzamide](/img/structure/B5535498.png)
N-1H-benzimidazol-2-yl-4-(2-pyrimidinyloxy)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of benzimidazole derivatives often involves the reaction of cyanopyridine derivatives with formamide, formic acid, and dimethyl formamide under reflux conditions. These methods aim to construct the benzimidazole core through a series of reactions that include cyclization and amine formation. A similar approach can be speculated for N-1H-benzimidazol-2-yl-4-(2-pyrimidinyloxy)benzamide, utilizing specific precursors to introduce the pyrimidinyloxy and benzamide functionalities (Maheswaran et al., 2012).
Molecular Structure Analysis
Molecular structure analysis of benzimidazole derivatives reveals the importance of the benzimidazole moiety in contributing to the molecule's biological activity. Techniques such as IR, 1H NMR, and mass spectral data are crucial for characterizing the synthesized compounds, ensuring the correct structural formation and purity (Maheswaran et al., 2012).
Chemical Reactions and Properties
Benzimidazole compounds are known to undergo various chemical reactions, including interactions with hydrazines to form triazino[1,2-a]benzimidazole derivatives or treatment with bases to yield pyrimidino[1,2-a]benzimidazole derivatives. These reactions are typically facilitated by the nucleophilic substitution capabilities of the benzimidazole and the electrophilic sites within the molecule, allowing for the introduction of diverse functional groups (Hajri & Abderrahim, 2012).
properties
IUPAC Name |
N-(1H-benzimidazol-2-yl)-4-pyrimidin-2-yloxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H13N5O2/c24-16(23-17-21-14-4-1-2-5-15(14)22-17)12-6-8-13(9-7-12)25-18-19-10-3-11-20-18/h1-11H,(H2,21,22,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
INUYEGQYAWUZIP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)NC(=N2)NC(=O)C3=CC=C(C=C3)OC4=NC=CC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H13N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-1H-benzimidazol-2-yl-4-(2-pyrimidinyloxy)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.